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Compound of Interest

Compound Name: PROTAC BET Degrader-10

Cat. No.: B8117389 Get Quote

Application Notes and Protocols: PROTAC BET
Degrader-10
For Researchers, Scientists, and Drug Development
Professionals
Introduction

Proteolysis-targeting chimeras (PROTACs) are a novel class of therapeutic agents that induce

the degradation of specific target proteins. PROTACs are heterobifunctional molecules

comprising a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase,

and a linker connecting the two. This ternary complex formation facilitates the ubiquitination of

the target protein, marking it for degradation by the proteasome.

PROTAC BET Degrader-10 is a potent and specific degrader of the Bromodomain and Extra-

Terminal (BET) family of proteins, particularly BRD4.[1][2][3][4] BET proteins are epigenetic

readers that play a crucial role in the regulation of gene transcription and are implicated in the

pathogenesis of various cancers and inflammatory diseases. By inducing the degradation of

BRD4, PROTAC BET Degrader-10 offers a promising therapeutic strategy for these

conditions. This document provides detailed protocols for the preparation and storage of

PROTAC BET Degrader-10 stock solutions to ensure its stability and efficacy in research

applications.
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Data Presentation
The following table summarizes the key quantitative data for PROTAC BET Degrader-10.

Parameter Value Reference

Molecular Weight 783.29 g/mol [1][5][6]

Chemical Formula C39H39ClN8O6S [1][2][5][6]

CAS Number 1957234-97-7 [1][2][3][5]

Appearance
Solid, Off-white to light yellow

powder
[1][6]

Solubility
DMSO: 100 mg/mL (127.67

mM)
[1][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][3][6]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1][3][6]
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Caption: Mechanism of action for PROTAC BET Degrader-10.

Experimental Protocols
Materials:

PROTAC BET Degrader-10 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened[1][6]

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic bath (optional, but recommended)[1][6]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution:

Pre-weighing Preparation: Before opening, allow the vial of PROTAC BET Degrader-10 to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture onto the powder.

Weighing: Accurately weigh the desired amount of PROTAC BET Degrader-10 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 7.83 mg of the compound.

Solvent Addition: Using a calibrated micropipette, add the appropriate volume of anhydrous

DMSO to the microcentrifuge tube containing the powder. To continue the example, add 1

mL of DMSO.

Note: It is crucial to use a new, unopened bottle of anhydrous DMSO as the solvent is

hygroscopic, and water contamination can affect the solubility of the compound.[1][6]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes.[1][6] Visually inspect the solution to ensure it is clear and

free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1][6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3][6] Ensure the tubes are clearly labeled with the

compound name, concentration, date of preparation, and solvent.
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Caption: Workflow for PROTAC BET Degrader-10 stock solution preparation.

Safety Precautions:

Handle PROTAC BET Degrader-10 in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses, at all times.

Avoid inhalation of the powder and contact with skin and eyes.
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In case of accidental contact, wash the affected area thoroughly with soap and water. If

inhaled, move to fresh air. Seek medical attention if symptoms persist.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

By following these guidelines, researchers can ensure the proper preparation and storage of

PROTAC BET Degrader-10 stock solutions, maintaining the integrity and activity of the

compound for reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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